Cas no 100381-43-9 (1,2,3,4-tetrahydro-7-methyl-Phenazine)

• Product Name: 1,2,3,4-tetrahydro-7-methyl-Phenazine
• CAS No: 100381-43-9
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1095903
• PubChem ID: 2812778
• Update Time: 2025-04-20

1,2,3,4-tetrahydro-7-methyl-Phenazine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-7-methyl-Phenazine
• 7-methyl-1,2,3,4-tetrahydrophenazine
• 1,2,3,4-tetrahydro-7-methylphenazine
• 2-methyl-5,6,7,8-tetrahydrophenazine
• 7-Methyl-1,2,3,4-tetrahydro-phenazin
• 7-methyl-1,2,3,4-tetrahydro-phenazine
• AC1MDKWA
• ACMC-20m3fu
• CTK0E0221
• Phenazine, 1,2,3,4-tetrahydro-7-methyl-
• 100381-43-9
• DTXSID30384623
• HS-3837

• Inchi： 1S/C13H14N2/c1-9-6-7-12-13(8-9)15-11-5-3-2-4-10(11)14-12/h6-8H,2-5H2,1H3
• InChI Key： FARZLFGKPKIXRM-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C2C=1CCCC2

Computed Properties

• Exact Mass: 198.115698g/mol
• Monoisotopic Mass: 198.115698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.26g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų